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Get Quote
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Introduction
Ethyl 2-hydroxy-5-methoxybenzoate is an aromatic ester of significant interest in organic

synthesis and medicinal chemistry. As a derivative of salicylic acid, it serves as a valuable

building block for more complex molecules, including potential pharmaceutical agents.[1] Its

structure, featuring hydroxyl, methoxy, and ethyl ester functional groups, offers multiple sites for

chemical modification. This guide provides a detailed exploration of two primary synthetic

routes to this compound, grounded in established chemical principles and supported by

detailed experimental protocols.
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Compound Properties

IUPAC Name Ethyl 2-hydroxy-5-methoxybenzoate[2]

Synonyms Ethyl 5-methoxysalicylate[2]

Molecular Formula C₁₀H₁₂O₄[1]

Molecular Weight 196.20 g/mol [1][2]

Appearance Varies; can be an oil or crystalline solid

Section 1: Retrosynthetic Analysis and Synthetic
Strategy
A logical approach to synthesizing Ethyl 2-hydroxy-5-methoxybenzoate begins with a

retrosynthetic analysis. The most apparent disconnection is the ester linkage, which points to a

Fischer-Speier esterification reaction between the corresponding carboxylic acid, 2-hydroxy-5-

methoxybenzoic acid (1), and ethanol. This forms the basis of our first synthetic method.

Further disconnection of the carboxylic acid itself suggests the introduction of a carboxyl group

onto a simpler phenol precursor. The Kolbe-Schmitt reaction is the classic method for this

transformation, starting from 4-methoxyphenol (2). This two-step approach, carboxylation

followed by esterification, constitutes our second synthetic method.

Ethyl 2-hydroxy-5-methoxybenzoate

2-Hydroxy-5-methoxybenzoic acid (1)

 Disconnect
 Ester Bond

Ethanol

 

4-Methoxyphenol (2)

 Disconnect
 Carboxyl Group
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Caption: Retrosynthetic analysis of Ethyl 2-hydroxy-5-methoxybenzoate.

Section 2: Method 1 - Direct Esterification of 5-
Methoxysalicylic Acid
This method is the most direct route if the starting carboxylic acid is readily available. It relies

on the principle of Fischer-Speier esterification, an acid-catalyzed equilibrium reaction between

a carboxylic acid and an alcohol.[3][4]

Principle & Mechanism
The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a

strong acid catalyst (e.g., H₂SO₄), which significantly increases the electrophilicity of the

carbonyl carbon. The alcohol (ethanol) then acts as a nucleophile, attacking the activated

carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfers and the

elimination of a water molecule, followed by deprotonation, yield the final ester product and

regenerate the acid catalyst.[4] To drive the equilibrium towards the product side, an excess of

the alcohol is typically used, or water is removed as it is formed.[3]

Fischer Esterification Mechanism

5-Methoxysalicylic Acid + H⁺ Protonated Acid
Protonation

Tetrahedral Intermediate

+ Ethanol
(Nucleophilic Attack)

Protonated Ester

Proton Transfer &
- H₂O

Ethyl Ester + H₂O + H⁺
Deprotonation

Click to download full resolution via product page

Caption: Simplified workflow of the Fischer Esterification mechanism.

Experimental Protocol
This protocol is adapted from established procedures for the esterification of salicylic acid

derivatives.[5][6]
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Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 2-hydroxy-5-methoxybenzoic acid (10.0 g, 59.5 mmol).

Reagent Addition: Add absolute ethanol (100 mL, ~1.7 mol). The large excess of ethanol

serves as both the reactant and the solvent, driving the reaction equilibrium forward.

Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (2.0 mL) dropwise to

the mixture.

Reaction: Heat the mixture to reflux (approximately 78-80°C) and maintain for 8-12 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up (Quenching & Neutralization): After cooling to room temperature, slowly pour the

reaction mixture into 200 mL of ice-cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl

acetate (3 x 75 mL).

Washing: Combine the organic layers and wash sequentially with a saturated aqueous

solution of sodium bicarbonate (2 x 50 mL) to neutralize any remaining acid, followed by a

saturated solution of sodium chloride (brine) (1 x 50 mL).[7]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: The crude ester can be purified by vacuum distillation or column

chromatography on silica gel to obtain the final product.

Data Summary Table
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Reagent
Molar Mass (
g/mol )

Amount Moles Molar Ratio

2-Hydroxy-5-

methoxybenzoic

acid

168.15 10.0 g 0.0595 1

Ethanol 46.07 100 mL ~1.7 ~28.6

Sulfuric Acid

(conc.)
98.08 2.0 mL ~0.037 Catalytic

Expected Yield: >85%

Section 3: Method 2 - Two-Step Synthesis from 4-
Methoxyphenol
This method is advantageous when the starting carboxylic acid is not available. It begins with a

more fundamental precursor, 4-methoxyphenol, and introduces the carboxyl group before

esterification.

Step A: Carboxylation via Kolbe-Schmitt Reaction
Principle: The Kolbe-Schmitt reaction is a carboxylation method that converts a phenol into an

aromatic hydroxy acid.[8][9] The reaction proceeds by first treating the phenol with a strong

base (e.g., NaOH) to form the highly nucleophilic sodium phenoxide. This phenoxide ion then

undergoes an electrophilic aromatic substitution with carbon dioxide, which acts as a weak

electrophile.[10] The reaction is typically performed under pressure and at elevated

temperatures. The choice of alkali metal cation can influence the regioselectivity, with sodium

ions favoring ortho-carboxylation.[11][12]
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Kolbe-Schmitt Reaction Mechanism

4-Methoxyphenol + NaOH Sodium 4-methoxyphenoxide
Deprotonation

Salicylate Intermediate

+ CO₂ (Electrophilic
 Aromatic Substitution)

5-Methoxysalicylic Acid
Acid Work-up (H⁺)
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Caption: Simplified workflow of the Kolbe-Schmitt Reaction.

Experimental Protocol (Step A)
Phenoxide Formation: In a high-pressure autoclave, add 4-methoxyphenol (12.4 g, 100

mmol) and sodium hydroxide (4.4 g, 110 mmol).

Drying: Heat the mixture gently under vacuum to remove any residual water, resulting in the

formation of dry sodium 4-methoxyphenoxide. The absence of water is critical for good

yields.[11]

Carboxylation: Cool the vessel, then introduce carbon dioxide (CO₂) gas to a pressure of 5-

10 atm.

Reaction: Heat the sealed vessel to 120-140°C and maintain for 4-6 hours with stirring.

Work-up (Acidification): Cool the reactor to room temperature and carefully vent the excess

CO₂. Dissolve the solid product in 200 mL of hot water.

Precipitation: While stirring, acidify the solution with concentrated hydrochloric acid until the

pH is ~2. The product, 2-hydroxy-5-methoxybenzoic acid, will precipitate out of the solution.

Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product

by vacuum filtration, wash with cold water, and dry thoroughly.

Data Summary Table (Step A)
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Reagent
Molar Mass (
g/mol )

Amount Moles Molar Ratio

4-Methoxyphenol 124.14 12.4 g 0.100 1

Sodium

Hydroxide
40.00 4.4 g 0.110 1.1

Carbon Dioxide 44.01 5-10 atm Excess Excess

Expected Yield: 70-85%

Step B: Fischer Esterification
The 2-hydroxy-5-methoxybenzoic acid produced in Step A is then esterified using the exact

protocol described in Section 2.2.

Section 4: Product Characterization
The identity and purity of the synthesized Ethyl 2-hydroxy-5-methoxybenzoate should be

confirmed using standard analytical techniques:

¹H NMR: To confirm the presence and integration of aromatic protons, the ethyl group (triplet

and quartet), and the methoxy and hydroxyl protons.

¹³C NMR: To confirm the number of unique carbon environments.

FT-IR Spectroscopy: To identify key functional groups, including the hydroxyl (-OH stretch),

ester carbonyl (C=O stretch), and C-O stretches.

Mass Spectrometry: To confirm the molecular weight (m/z = 196.20).

Section 5: Safety and Handling
Concentrated Acids (H₂SO₄, HCl): Highly corrosive. Handle with extreme care in a fume

hood, using appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.
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Ethanol and Ethyl Acetate: Flammable solvents. Avoid open flames and ensure adequate

ventilation.

Sodium Hydroxide: Caustic. Avoid contact with skin and eyes.

High-Pressure Reactions: The Kolbe-Schmitt reaction involves high pressure and

temperature. Use a properly rated and maintained autoclave and follow all safety protocols

for high-pressure equipment.

Section 6: Conclusion
The synthesis of Ethyl 2-hydroxy-5-methoxybenzoate can be effectively achieved via two

primary routes. The direct Fischer esterification of 2-hydroxy-5-methoxybenzoic acid is a

straightforward, high-yielding, one-step process, ideal when the starting acid is available.

Alternatively, a robust two-step synthesis starting from the more fundamental precursor 4-

methoxyphenol via the Kolbe-Schmitt reaction provides access to the target compound from

simpler materials. The choice of method will depend on the availability of starting materials,

scalability requirements, and the equipment available to the researcher.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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